Cas no 362049-52-3 (5α-Androstan-3α-ol-17-one-16,16-d2 Glucosiduronate)

• Product Name: 5α-Androstan-3α-ol-17-one-16,16-d2 Glucosiduronate
• CAS No: 362049-52-3
• Molecular Formula: C₂₅H₃₈O₈
• Molecular Weight: 466.564428806305
• CID: 297088

5α-Androstan-3α-ol-17-one-16,16-d2 Glucosiduronate Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid, (3a,5a)-17-oxoandrostan-3-yl-16,16-d2 (9CI)
• 5ALPHA-ANDROSTAN-3ALPHA-OL-17-ONE-16,16-D2-GLUCOSIDURONATE
• 5α-Androstan-3α-ol-17-one-16,16-d2 Glucosiduronate

• InChIKey： VFUIRAVTUVCQTF-BSOWLZGZSA-N
• Inchi： 1S/C25H38O8/c1-24-9-7-13(32-23-20(29)18(27)19(28)21(33-23)22(30)31)11-12(24)3-4-14-15-5-6-17(26)25(15,2)10-8-16(14)24/h12-16,18-21,23,27-29H,3-11H2,1-2H3,(H,30,31)/t12-,13+,14-,15-,16-,18-,19-,20+,21-,23+,24-,25-/m0/s1
• SMILES： C[C@]12CC[C@@H](O[C@@]3([H])[C@@H]([C@@H](O)[C@H](O)[C@@H](C(=O)O)O3)O)C[C@]1([H])CC[C@@]1([H])[C@]3([H])CC([H])([H])C(=O)[C@@]3(C)CC[C@]21[H]

Computed Properties

• Exact Mass: 468.26900

Experimental Properties

• LogP: 1.30990
• PSA: 133.52000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters